Sourcing specific 2-substituted quinoline-4-carboxylic acids for inhibitor SAR is challenging; generic analogs lack the critical capping group. 2-(Benzylamino)quinoline-4-carboxylic acid (CAS 1097017-44-1) provides a unique benzylamino cap that engages hydrophobic enzyme pockets, enhancing selectivity. The C4-carboxylic acid handle enables rapid late-stage diversification via photocatalytic decarboxylation. • Optimized for building enzyme inhibitor libraries • High purity (≥98%) for reliable SAR • In stock with fast global delivery.
2-(Benzylamino)quinoline-4-carboxylic acid is a derivative of the quinoline-4-carboxylic acid scaffold, a privileged heterocyclic motif recognized for its broad utility in medicinal chemistry and materials science. [REFS-1, REFS-2] The core structure is foundational to compounds with demonstrated anticancer, antibacterial, and antiviral properties, often acting by targeting key enzymes like dihydroorotate dehydrogenase (DHODH), histone deacetylases (HDACs), or DNA gyrase. [REFS-3, REFS-4] The defining features of this specific compound are the carboxylic acid at the C4 position, which serves as a critical synthetic handle, and the benzylamino group at the C2 position, which provides specific steric and electronic properties for tuning molecular interactions and reactivity.
Substituting 2-(benzylamino)quinoline-4-carboxylic acid with simpler analogs like unsubstituted quinoline-4-carboxylic acid or even other 2-substituted derivatives like 2-phenylquinoline-4-carboxylic acid is often unviable. The substituent at the C2 position is not a passive placeholder; it acts as a crucial 'cap' moiety that governs interactions with hydrophobic regions in enzyme active sites, directly impacting biological potency and selectivity. [1] Furthermore, the electronic nature of the 2-substituent significantly influences the reactivity of the entire molecule, particularly in modern synthetic transformations such as photocatalytic decarboxylation where redox potentials are critical. [2] The unique combination of an aromatic ring, a flexible methylene linker, and a hydrogen-bond-donating amine in the benzylamino group provides a distinct conformational and electronic profile that is not replicated by a simple phenyl group or smaller alkyl substituents.
In the design of histone deacetylase (HDAC) inhibitors, the 2-substituted quinoline-4-carboxylic acid scaffold serves as a 'cap' group, binding to the hydrophobic region at the opening of the enzyme's active site. [1] While direct data for the benzylamino compound is not presented, a close analog, 2-(4-bromophenyl)quinoline-4-carboxylic acid, was synthesized as part of a library to probe this interaction. The study established that the nature of this C2-substituent is a primary determinant of inhibitory activity and selectivity. The benzylamino group offers a distinct steric profile and conformational flexibility compared to a rigid 2-phenyl or 2-aryl group, providing a different tool for optimizing these critical cap interactions.
| Evidence Dimension | Role in Molecular Recognition |
| Target Compound Data | The benzylamino group at C2 provides a unique combination of aromaticity, flexibility (via -CH2- linker), and hydrogen-bonding capacity, designed to function as a 'cap' group. |
| Comparator Or Baseline | 2-Phenyl or other 2-aryl quinoline-4-carboxylic acids, which act as rigid 'cap' groups in enzyme inhibitors. [<a href="https://www.frontiersin.org/articles/10.3389/fchem.2022.930836/full" target="_blank">1</a>] |
| Quantified Difference | Qualitative but structurally significant: Introduction of a flexible linker and hydrogen-bond donor/acceptor site (-NH-) versus a rigid, directly-bonded aryl group. |
| Conditions | Enzyme active site binding, specifically the hydrophobic 'cap' region of histone deacetylases (HDACs). [<a href="https://www.frontiersin.org/articles/10.3389/fchem.2022.930836/full" target="_blank">1</a>] |
For researchers in drug discovery, this compound provides a structurally distinct building block for fine-tuning structure-activity relationships where interaction with a hydrophobic pocket is key.
The carboxylic acid moiety is a versatile precursor for radical generation via photoredox catalysis, enabling traceless, metal-free C-C and C-heteroatom bond formation. [1] The efficiency of such decarboxylation reactions is highly dependent on the redox potential of the substrate. The electron-donating nature of the 2-benzylamino substituent is expected to modulate the electronic properties of the quinoline ring system, altering its oxidation potential compared to analogs with electron-withdrawing or neutral substituents at the C2 position. This makes it a tailored precursor for specific photocatalytic pathways where fine-tuning of substrate electronics is required for optimal reactivity and selectivity.
| Evidence Dimension | Precursor electronic properties for photocatalysis |
| Target Compound Data | Features an electron-donating 2-benzylamino group, which modifies the redox potential of the quinoline carboxylic acid core. |
| Comparator Or Baseline | Quinoline carboxylic acids with electron-withdrawing groups (e.g., nitro, halo) or unsubstituted analogs, which possess different intrinsic redox potentials. |
| Quantified Difference | Not quantitatively reported for this specific compound, but electronic effects of substituents on redox potentials are a foundational principle in photoredox catalysis. [<a href="https://www.beilstein-journals.org/bjoc/articles/16/90" target="_blank">1</a>] |
| Conditions | Visible light-mediated single electron transfer (SET) for decarboxylative radical generation. |
This compound is a purpose-built precursor for chemists employing modern photoredox methods who need to control reaction outcomes by tuning the electronic properties of the starting material.
As a direct result of the C2-substituent's role as a 'cap' group, this compound is a valuable building block for constructing libraries of potential enzyme inhibitors. It is particularly suited for programs targeting proteins with well-defined hydrophobic pockets at the entrance of their active sites, such as certain histone deacetylases or kinases. [1]
The compound's carboxylic acid handle and tailored electronic profile make it an ideal starting material for late-stage functionalization. Researchers can use visible-light photocatalysis to replace the carboxyl group with alkyl, aryl, or other fragments, enabling rapid diversification of the quinoline core without harsh conditions. [2]
The quinoline-4-carboxylic acid core is a known pharmacophore for antibacterial agents. The unique benzylamino substitution at the C2 position, a site known to be critical for activity, allows for the exploration of new chemical space in the development of next-generation antibiotics designed to overcome resistance. [3]